Cas no 2679838-76-5 ((2S)-2-amino-3-({(tert-butoxy)carbonyl(propyl)amino}sulfonyl)aminopropanoic acid)

• Product Name: (2S)-2-amino-3-({(tert-butoxy)carbonyl(propyl)amino}sulfonyl)aminopropanoic acid
• CAS No: 2679838-76-5
• MF: C₁₁H₂₃N₃O₆S
• MW: 325.381821870804
• CID: 5618700
• PubChem ID: 165934225
• Update Time: 2023-11-27

(2S)-2-amino-3-({(tert-butoxy)carbonyl(propyl)amino}sulfonyl)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679838-76-5
• (2S)-2-amino-3-[({[(tert-butoxy)carbonyl](propyl)amino}sulfonyl)amino]propanoic acid
• EN300-28294647
• (2S)-2-amino-3-({(tert-butoxy)carbonyl(propyl)amino}sulfonyl)aminopropanoic acid

• Inchi： 1S/C11H23N3O6S/c1-5-6-14(10(17)20-11(2,3)4)21(18,19)13-7-8(12)9(15)16/h8,13H,5-7,12H2,1-4H3,(H,15,16)/t8-/m0/s1
• InChI Key： KLPVWLXXHGOLNN-QMMMGPOBSA-N
• SMILES： S(NC[C@@H](C(=O)O)N)(N(C(=O)OC(C)(C)C)CCC)(=O)=O

Computed Properties

• Exact Mass: 325.13075664g/mol
• Monoisotopic Mass: 325.13075664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 147Ų